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Technical Guide: tert-Butyl 4-
(cyanomethyl)piperazine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate is a bifunctional organic molecule

containing a piperazine ring core. One nitrogen atom of the piperazine is protected by a tert-

butoxycarbonyl (Boc) group, a common protecting group in organic synthesis, rendering it less

reactive. The other nitrogen atom is substituted with a cyanomethyl group, which can serve as

a reactive handle for further chemical modifications. This structural arrangement makes it a

valuable building block in medicinal chemistry and drug discovery, particularly in the synthesis

of more complex molecules and as a linker in methodologies like Proteolysis Targeting

Chimeras (PROTACs).[1]

Chemical Properties and Data
A summary of the key chemical properties for tert-butyl 4-(cyanomethyl)piperazine-1-
carboxylate is provided below.
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Property Value Reference

CAS Number 77290-31-4 [1][2]

Molecular Formula C₁₁H₁₉N₃O₂ [1][2]

Molecular Weight 225.29 g/mol [1][2]

IUPAC Name

tert-butyl 4-

(cyanomethyl)piperazine-1-

carboxylate

[2]

Canonical SMILES
CC(C)

(C)OC(=O)N1CCN(CC1)CC#N
[2]

InChI Key
OJUKCGDZZNLDPC-

UHFFFAOYSA-N
[2]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for tert-
butyl 4-(cyanomethyl)piperazine-1-carboxylate is not readily available in the public domain

or scientific literature based on extensive searches. Researchers interested in this compound

are advised to acquire it from a commercial supplier and perform their own analytical

characterization.

Experimental Protocols
A detailed, experimentally validated synthesis protocol for tert-butyl 4-
(cyanomethyl)piperazine-1-carboxylate is not explicitly described in the searched scientific

literature. However, a general synthetic approach can be inferred from standard organic

chemistry principles.

General Synthesis Workflow
The synthesis would logically proceed via the nucleophilic substitution of a haloacetonitrile

(e.g., bromoacetonitrile or chloroacetonitrile) by N-Boc-piperazine.
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Reactants

Reaction Conditions

Products
tert-butyl piperazine-1-carboxylate

Nucleophilic Substitution

Haloacetonitrile (X-CH2-CN)

Base (e.g., K2CO3, Et3N)

Aprotic Solvent (e.g., ACN, DMF)

Room or Elevated Temperature

tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate

Salt (e.g., KX, Et3N·HX)

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.

Note: This is a theoretical pathway. The actual reaction conditions, including the choice of

base, solvent, temperature, and reaction time, would require experimental optimization.

Purification would likely involve aqueous work-up followed by column chromatography.

Applications in Drug Discovery
The bifunctional nature of tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate makes it a

versatile intermediate in the synthesis of pharmaceutical compounds. The Boc-protected

nitrogen allows for selective reactions at the other nitrogen, while the cyanomethyl group can

be further elaborated. This compound is listed by suppliers as a PROTAC (Proteolysis
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Targeting Chimera) linker, indicating its utility in the development of this emerging class of

therapeutics designed to induce targeted protein degradation.[1]

Signaling Pathways and Logical Relationships
As a synthetic building block, tert-butyl 4-(cyanomethyl)piperazine-1-carboxylate does not

have an intrinsic signaling pathway. Its role is to be incorporated into larger molecules that are

designed to interact with specific biological pathways. The logical relationship in its use,

particularly in the context of PROTACs, is illustrated below.

PROTAC Components

PROTAC Assembly Biological Function

Warhead Ligand
(binds to target protein)

Chemical SynthesisLinker
(contains the piperazine moiety)

E3 Ligase Ligand

PROTAC
forms Target-PROTAC-E3 Ligase

Ternary Complex
induces

Target Protein Ubiquitination
leads to

Proteasomal Degradation
results in

Click to download full resolution via product page

Logical flow of PROTAC assembly and function, a key application area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectral data for tert-butyl 4-(cyanomethyl)piperazine-1-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291368#spectral-data-for-tert-butyl-4-cyanomethyl-
piperazine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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